Methylprednisolone acetate-d6

Specification

• Molecular Formula: C24H32O6
• Molecular Weight: 422.5 g/mol
• IUPAC Name: [2-[(6S,8S,9S,10R,11S,13S,14S,17R)-2,4,6,9,12,12-hexadeuterio-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-7,8,11,14,15,16-hexahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Standard InChI: InChI=1S/C24H32O6/c1-13-9-16-17-6-8-24(29,20(28)12-30-14(2)25)23(17,4)11-19(27)21(16)22(3)7-5-15(26)10-18(13)22/h5,7,10,13,16-17,19,21,27,29H,6,8-9,11-12H2,1-4H3/t13-,16-,17-,19-,21+,22-,23-,24-/m0/s1/i5D,10D,11D2,13D,21D
• Standard InChI Key: PLBHSZGDDKCEHR-CUDOFGGBSA-N
• Isomeric SMILES: [2H]C1=C[C@]2(C(=C(C1=O)[2H])[C@@](C[C@@H]3[C@@]2([C@H](C([C@]4([C@H]3CC[C@@]4(C(=O)COC(=O)C)O)C)([2H])[2H])O)[2H])([2H])C)C
• Canonical SMILES: CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)C=C4)C)O)C)(C(=O)COC(=O)C)O

Introduction

Synthesis and Characterization

The synthesis of methylprednisolone acetate-d6 involves selective deuteration of methylprednisolone acetate using deuterated reagents. A common approach utilizes acid-catalyzed exchange reactions in deuterated solvents such as deuterium oxide ($D_2O$) or deuterated methanol ($CD_3OD$). For example, the 6α-methyl group undergoes deuteration via reaction with deuterated acetic anhydride in the presence of a palladium catalyst, yielding the deuterated acetate derivative. Post-synthetic purification via high-performance liquid chromatography (HPLC) ensures a purity exceeding 98% deuterium incorporation, as validated by isotopic abundance analysis.

Table 1: Key Physicochemical Properties of Methylprednisolone Acetate-d6

Property	Value
Molecular Formula	$C_{24}H_{26}D_6O_6$
Molecular Weight	422.55 g/mol
Purity (HPLC)	>99.0%
Deuterium Incorporation	>98% atom D
Appearance	White crystalline solid

Analytical Applications in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Methylprednisolone acetate-d6 is predominantly employed as an internal standard in LC-MS/MS assays to quantify endogenous and exogenous corticosteroids in biological samples. For instance, a validated method for detecting corticosteroids in bovine liver and milk utilizes deuterated standards like dexamethasone-D4 and triamcinolone acetonide-D6 to correct for matrix effects and ionization variability. In this protocol, methylprednisolone acetate-d6 is spiked into samples prior to extraction, enabling precise calculation of analyte recovery through response factor (RF) comparisons:

$$\text{RF} = \frac{\text{Peak area of analyte}}{\text{Peak area of internal standard}}$$

Table 2: LC-MS/MS Parameters for Methylprednisolone Acetate-d6

Parameter	Value
Precursor Ion ($m/z$)	422.55 → 403.5
Product Ions ($m/z$)	373.2, 355.2
Retention Time	4.15–5.5 minutes
Collision Energy	8–10 eV

The deuterated standard’s retention time and fragmentation pattern closely mirror those of the non-deuterated analyte, ensuring accurate relative quantification. Deviations in ion ratios ($R$) or relative retention times ($\text{RRT}$) exceeding 15% trigger method revalidation, as per regulatory guidelines.